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Compound of Interest

Compound Name: 1-Iodohexadecane

Cat. No.: B047652 Get Quote

Essential Safety and Handling Guide for 1-
Iodohexadecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Iodohexadecane. Adherence to these guidelines is critical for

ensuring laboratory safety and procedural accuracy.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Iodohexadecane for quick

reference.
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Property Value Source(s)

Molecular Formula C₁₆H₃₃I [1][2][3]

Molecular Weight 352.34 g/mol [1][2][3]

CAS Number 544-77-4 [2][3][4]

Appearance
Colorless to yellow or pink

liquid or solid
[1][4][5]

Melting Point 21-23 °C (69.8-73.4 °F) [1][2][3][4]

Boiling Point
206-207 °C (402.8-404.6 °F) at

10 mmHg
[2][3][4][6]

Density 1.121 g/mL at 25 °C (77 °F) [2][3][4]

Flash Point >110 °C (>230 °F) [2][6]

Refractive Index 1.4806 at 20 °C (68 °F) [2][3][6]

Water Solubility Insoluble [2][4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 1-Iodohexadecane.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Primary: Silver Shield®/4H®

gloves. These gloves are

made of a lightweight, flexible

laminate that resists a wide

range of chemicals, including

halogenated hydrocarbons.[7]

[8][9] Secondary (optional): A

pair of nitrile gloves can be

worn over the Silver Shield®

gloves for better dexterity.

Provides a high level of

protection against skin irritation

and absorption. Butyl rubber

gloves are not recommended

as they perform poorly with

halogenated solvents.[1][10]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

For larger quantities, a

chemical-resistant apron is

recommended.

Protects skin from potential

splashes and contact.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor (OV) cartridges.

For situations with potential for

aerosol generation, a P95 or

P100 particulate filter should

be added.

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][11][12]

[13]

Operational Plan and Experimental Protocols
A systematic approach is crucial for the safe handling of 1-Iodohexadecane. The following

sections provide step-by-step guidance.

Pre-Handling and Storage
Proper preparation and storage are the first steps to ensuring a safe experimental environment.
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Workflow for Pre-Handling and Storage of 1-Iodohexadecane
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Caption: Workflow for the safe pre-handling and storage of 1-Iodohexadecane.

Step-by-Step Pre-Handling and Storage Protocol:

Conduct a Risk Assessment: Before any handling, perform a thorough risk assessment. This

should include reviewing the Safety Data Sheet (SDS) for 1-Iodohexadecane.

Gather and Inspect PPE: Ensure all necessary PPE is available and in good condition.

Prepare the Work Area: All handling of 1-Iodohexadecane should be conducted in a well-

ventilated chemical fume hood.[14] The work surface should be covered with absorbent,

disposable bench paper.

Inspect the Chemical: Check the container for any signs of damage or leakage. Note that 1-
Iodohexadecane is light-sensitive and may be stabilized with copper.[3][4]

Storage: Store 1-Iodohexadecane in a cool, dark, and dry place.[15] The container must be

tightly sealed to prevent the escape of vapors. It should be stored away from incompatible

materials such as strong oxidizing agents and strong bases.[2][4][16]

Handling and Experimental Use
The following protocol outlines the safe handling of 1-Iodohexadecane during an experimental

procedure. This example describes its use as an alkylating agent, a common application.[3][4]

[17]

Workflow for Handling 1-Iodohexadecane in an Alkylation Reaction
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Handling and Experiment

Transfer Reagents

Add 1-Iodohexadecane

In Fume Hood
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Slowly, with stirring

Work-up

Monitor completion

Purification

e.g., Extraction
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Spill Cleanup

Evacuate Area

Don Appropriate PPE
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal

Segregate Waste

Label Waste Container

Halogenated vs. Non-halogenated

Store Waste Container

Contents and Hazards

Arrange for Pickup

In designated area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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